ethyl 2-(2,6-dimethoxybenzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
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Overview
Description
Thiophene derivatives, like the one you mentioned, are a significant class of organic compounds due to their wide range of applications in medicinal chemistry and material science . They are often used as building blocks in the synthesis of pharmaceuticals and organic materials .
Synthesis Analysis
The synthesis of thiophene derivatives often involves multicomponent reactions . For example, Gewald synthesis is a common method used for the synthesis of substituted thiophenes .Molecular Structure Analysis
The molecular structure of thiophene derivatives can be confirmed using various spectroscopic techniques such as Fourier-transform infrared spectroscopy (FTIR), mass spectrometry (MS), and nuclear magnetic resonance (NMR) .Chemical Reactions Analysis
Thiophene derivatives can undergo a variety of chemical reactions, including cyclization, acylation, and alkylation . The specific reactions would depend on the substituents present in the molecule.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure. For example, the melting point, density, and solubility can be determined experimentally .Scientific Research Applications
Synthesis and Anticancer Activity
Research has demonstrated the synthesis of novel heterocycles utilizing thiophene incorporated thioureido substituent as precursors. These compounds, including variations of thiophene carboxylates, have shown potent anticancer activity against colon HCT-116 human cancer cell lines. This suggests their potential application in developing new anticancer drugs (Abdel-Motaal et al., 2020).
Antimicrobial and Antioxidant Studies
Another area of application is in the development of antimicrobial and antioxidant agents. For instance, ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and their derivatives have been synthesized and screened for in vitro antimicrobial and antioxidant activities. Some compounds demonstrated excellent antibacterial, antifungal, and profound antioxidant potential, highlighting their utility in pharmaceutical applications (Raghavendra et al., 2016).
Anti-rheumatic Potential
Compounds structurally similar to ethyl 2-(2,6-dimethoxybenzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate have been evaluated for their anti-rheumatic potential. For example, ethyl 2-(2-cyano-3-mercapto-3-(phenylamino)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate and its metal complexes have shown significant antioxidant, analgesic, and anti-rheumatic effects in vivo, indicating potential applications in treating rheumatic diseases (Sherif & Hosny, 2014).
Antiproliferative Activity
Furthermore, novel thiophene and thienopyrimidine derivatives have been prepared and tested for their antiproliferative activity. These studies reveal that some synthesized compounds are more active on breast cancer than on colon cancer cell lines, suggesting their potential use in cancer therapy (Ghorab et al., 2013).
Mechanism of Action
Future Directions
properties
IUPAC Name |
ethyl 2-[(2,6-dimethoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO5S/c1-4-25-19(22)15-11-7-5-10-14(11)26-18(15)20-17(21)16-12(23-2)8-6-9-13(16)24-3/h6,8-9H,4-5,7,10H2,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEBSVGSUQYLHAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)C3=C(C=CC=C3OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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